Cas no 1809158-16-4 (5-Bromo-4-methylpyridine-2-carboxamide)

• Product Name: 5-Bromo-4-methylpyridine-2-carboxamide
• CAS No: 1809158-16-4
• MF: C₇H₇BrN₂O
• MW: 215.047280550003
• MDL: MFCD28015434
• CID: 4618392
• PubChem ID: 68519312
• Update Time: 2025-05-19

5-Bromo-4-methylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-methylpyridine-2-carboxamide
• 5-Bromo-4-methylpicolinamide
• E93269
• 1809158-16-4
• MFCD28015434
• AKOS027362160
• CS-0194440
• SCHEMBL3120938
• BS-31402
• 5-Bromo-4-methylpyridine-2-carboxamide

• MDL： MFCD28015434
• Inchi： 1S/C7H7BrN2O/c1-4-2-6(7(9)11)10-3-5(4)8/h2-3H,1H3,(H2,9,11)
• InChI Key： HSQUFMXVDXGKGM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(N)=O)C=C1C

Computed Properties

• Exact Mass: 213.97418g/mol
• Monoisotopic Mass: 213.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56

Additional information on 5-Bromo-4-methylpyridine-2-carboxamide

Introduction to 5-Bromo-4-methylpyridine-2-carboxamide (CAS No. 1809158-16-4)

5-Bromo-4-methylpyridine-2-carboxamide is a significant compound in the realm of pharmaceutical and agrochemical research, characterized by its unique structural properties and versatile applications. This compound, identified by the chemical identifier CAS No. 1809158-16-4, has garnered attention due to its role as a key intermediate in the synthesis of various biologically active molecules. The presence of both bromine and methyl substituents on the pyridine ring enhances its reactivity, making it a valuable building block for further chemical modifications.

The molecular structure of 5-Bromo-4-methylpyridine-2-carboxamide consists of a pyridine core substituted at the 5-position with a bromine atom and at the 4-position with a methyl group, while the 2-position is functionalized with a carboxamide group. This specific arrangement imparts distinct electronic and steric properties, enabling its use in diverse synthetic pathways. The compound’s ability to undergo nucleophilic substitution reactions at the bromine atom, as well as its compatibility with various coupling reactions, makes it an indispensable tool in medicinal chemistry.

In recent years, 5-Bromo-4-methylpyridine-2-carboxamide has been extensively studied for its potential in drug discovery and development. Its structural motif is frequently incorporated into more complex molecules designed to interact with biological targets. For instance, studies have demonstrated its utility in the synthesis of small-molecule inhibitors targeting enzymes involved in cancer metabolism. The bromine substituent allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of heterocyclic frameworks that mimic natural products or designed bioactive entities.

One notable application of 5-Bromo-4-methylpyridine-2-carboxamide is in the development of novel antimicrobial agents. The pyridine scaffold is a common feature in many antimicrobial compounds, and modifications at specific positions can significantly alter their efficacy against resistant bacterial strains. Researchers have leveraged the reactivity of this compound to introduce additional pharmacophores that enhance binding affinity to bacterial enzymes or membrane components. Preliminary findings suggest that derivatives of 5-Bromo-4-methylpyridine-2-carboxamide exhibit promising activity against Gram-negative pathogens, which are increasingly challenging to treat with conventional antibiotics.

The agrochemical industry has also recognized the potential of 5-Bromo-4-methylpyridine-2-carboxamide as a precursor for developing novel pesticides and herbicides. Its structural features allow for the creation of compounds that disrupt essential metabolic pathways in pests while maintaining low toxicity to non-target organisms. For example, researchers have explored its use in synthesizing pyridine-based herbicides that inhibit weed growth without harming crops. The versatility of this compound in agrochemical applications underscores its importance beyond pharmaceuticals.

Advances in computational chemistry have further enhanced the utility of 5-Bromo-4-methylpyridine-2-carboxamide by enabling rapid virtual screening and design of derivatives with tailored properties. Molecular modeling studies have identified optimal substitution patterns on the pyridine ring that maximize binding affinity to specific biological targets. These computational approaches have accelerated the discovery process, allowing researchers to prioritize experimental efforts on the most promising candidates.

The synthesis of 5-Bromo-4-methylpyridine-2-carboxamide itself is a testament to modern synthetic methodologies. Traditional methods often involve multi-step sequences starting from readily available pyridine derivatives. However, recent innovations have streamlined these processes, reducing reaction times and improving yields through catalytic techniques and green chemistry principles. For instance, palladium-catalyzed cross-coupling reactions now provide efficient routes to introduce bromine and methyl groups with high precision.

Future directions for research on 5-Bromo-4-methylpyridine-2-carboxamide include exploring its role in developing treatments for neurological disorders. The pyridine scaffold is known to interact with central nervous system receptors, making it a viable candidate for designing novel therapeutics targeting conditions such as Alzheimer’s disease or epilepsy. By incorporating additional functional groups derived from this compound, scientists aim to create molecules that modulate neurotransmitter activity more effectively than existing drugs.

In conclusion,5-Bromo-4-methylpyridine-2-carboxamide (CAS No. 1809158-16-4) represents a cornerstone in modern synthetic chemistry with far-reaching implications across multiple industries. Its unique structural features and reactivity make it an invaluable asset for researchers seeking to develop innovative solutions in medicine, agriculture, and beyond. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly pivotal role in shaping the future of chemical biology.